Cas no 2171535-88-7 (2-cyclobutyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid)

• Product Name: 2-cyclobutyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid
• CAS No: 2171535-88-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6330119
• PubChem ID: 165584165
• Update Time: 2025-09-27

2-cyclobutyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid
• EN300-1533402
• 2-cyclobutyl-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]propanoic acid
• 2171535-88-7

• Inchi： 1S/C28H34N2O5/c1-3-17(2)25(26(31)29-15-23(27(32)33)18-9-8-10-18)30-28(34)35-16-24-21-13-6-4-11-19(21)20-12-5-7-14-22(20)24/h4-7,11-14,17-18,23-25H,3,8-10,15-16H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： AIQUHFSLJRYJIY-UHFFFAOYSA-N
• SMILES： OC(C(CNC(C(C(C)CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)C1CCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclobutyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid

2-Cyclobutyl-3-(2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic Acid: A Comprehensive Overview

2-Cyclobutyl-3-(2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid is a complex organic compound with the CAS number 2171535-88-7. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications in drug development. The molecule incorporates several functional groups, including a cyclobutane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and an amide linkage, making it a versatile compound for various chemical modifications and biological studies.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the amine functionality of the compound. This feature makes it particularly useful in the synthesis of peptides and other bioactive molecules. Recent studies have highlighted the importance of such protecting groups in enhancing the efficiency of peptide coupling reactions, thereby facilitating the development of novel therapeutic agents. The integration of the cyclobutane ring adds rigidity to the molecule, potentially influencing its pharmacokinetic properties and bioavailability.

Research into 2171535-88-7 has focused on its potential as a building block for drug discovery. Its structure allows for modular synthesis, enabling chemists to explore various substituents and optimize biological activity. For instance, modifications to the cyclobutane ring or the Fmoc group could lead to compounds with enhanced selectivity or reduced toxicity. These findings underscore the compound's value as a platform for developing next-generation pharmaceuticals.

In terms of applications, 2-cyclobutyl-3-(2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid has shown promise in areas such as cancer therapy and infectious disease treatment. Its ability to modulate key cellular pathways makes it a compelling candidate for further investigation. Recent advancements in computational chemistry have also enabled researchers to predict its binding affinities to various protein targets, accelerating the drug discovery process.

The synthesis of this compound involves multi-step reactions, including nucleophilic substitutions and coupling reactions. The use of Fmoc chemistry ensures high yields and purity, which are critical for downstream applications. Innovations in synthetic methodologies have further streamlined the production process, making it more accessible for large-scale manufacturing.

From an environmental perspective, the compound's biodegradability and ecological impact are areas of growing interest. As regulatory standards for chemical safety continue to evolve, understanding these aspects will be essential for ensuring sustainable use. Preliminary studies suggest that the compound exhibits moderate biodegradation rates under specific conditions, but further research is needed to confirm these findings.

In conclusion, 2-cyclobutyl-3-(2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid (CAS No: 2171535-88-7) represents a significant advancement in organic chemistry with broad implications for drug development. Its unique structure, versatile functional groups, and promising biological activity position it as a valuable tool for researchers across multiple disciplines. Continued exploration into its properties and applications will undoubtedly yield further insights into its potential as a therapeutic agent.